Cas no 1361670-46-3 (Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine)

• Product Name: Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine
• CAS No: 1361670-46-3
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4966802
• Update Time: 2025-05-19

Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)10-6-8(5-9(7-10)15(19,20)21)13-11(16)3-4-12(17)14(13)18/h3-7,11,13H,1-2H3
• InChI Key： YAFKMZDEQSWVDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C1C1C=C(C(F)(F)F)C=C(C=1)N(C)C)Cl)Cl

Computed Properties

• Exact Mass: 369.006567 g/mol
• Monoisotopic Mass: 369.006567 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 3.2
• Molecular Weight: 370.6

Additional information on Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine

Comprehensive Overview of Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine (CAS No. 1361670-46-3)

Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine (CAS No. 1361670-46-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its trichlorocyclohexadienyl and trifluoromethylphenyl moieties, is often studied for its electronic and steric effects, making it a subject of interest in materials science and pharmaceutical research. Researchers and industry professionals frequently search for terms like "CAS 1361670-46-3 properties" or "synthesis of dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine," highlighting the growing demand for detailed information on this compound.

The molecular structure of Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine features a trichlorocyclohexadienyl group attached to a trifluoromethylphenyl ring, further substituted with a dimethylamine functional group. This arrangement imparts distinct chemical reactivity, which is often explored in the context of organic synthesis and catalysis. Recent trends in scientific literature indicate a surge in queries related to "applications of CAS 1361670-46-3" and "mechanistic studies of trichlorocyclohexadienyl derivatives," reflecting the compound's relevance in cutting-edge research.

One of the most discussed aspects of Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine is its potential role in advanced material development. The trifluoromethyl group, in particular, is known for its electron-withdrawing properties, which can enhance the stability and performance of materials in optoelectronic devices. Searches for "trifluoromethylphenyl compounds in electronics" or "CAS 1361670-46-3 in material science" are increasingly common, underscoring the compound's versatility. Additionally, the trichlorocyclohexadienyl moiety offers opportunities for further functionalization, making it a valuable building block in polymer chemistry.

In the realm of pharmaceutical research, Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine is investigated for its potential as a scaffold in drug design. The presence of both chlorine and fluorine atoms in its structure can influence bioavailability and metabolic stability, key factors in medicinal chemistry. Queries such as "biological activity of trichlorocyclohexadienyl derivatives" or "CAS 1361670-46-3 in drug discovery" are frequently encountered, indicating a strong interest in its therapeutic potential. However, it is essential to note that this compound is primarily used in research settings, and its applications are still under exploration.

From an environmental and safety perspective, Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine requires careful handling due to its reactive functional groups. While not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. Searches like "safety data for CAS 1361670-46-3" or "handling trichlorocyclohexadienyl compounds" are common among professionals seeking guidance on best practices. The compound's stability under various conditions is also a topic of interest, particularly in storage and transportation scenarios.

In conclusion, Dimethyl-[3-(2,3,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine (CAS No. 1361670-46-3) represents a fascinating area of study with broad implications across multiple disciplines. Its unique combination of trichlorocyclohexadienyl and trifluoromethylphenyl groups offers a wealth of opportunities for innovation in materials science, pharmaceuticals, and beyond. As research continues to uncover new applications, the demand for comprehensive information on this compound is expected to grow, making it a key focus for scientists and industry professionals alike.